Cas no 1804442-84-9 (Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804442-84-9
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4839911
• Update Time: 2025-05-19

Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8F4INO3/c1-18-8(17)3-7-9(19-10(12,13)14)6(15)2-5(4-11)16-7/h2H,3-4H2,1H3
• InChI Key： AHDOPHXFPUVVRD-UHFFFAOYSA-N
• SMILES： IC1C=C(CF)N=C(C=1OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate, identified by the CAS number 1804442-84-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a fluoromethyl group, an iodo group, and a trifluoromethoxy group. The presence of these substituents imparts unique chemical properties, making it a valuable molecule for research and development in areas such as drug discovery, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the pyridine core with the desired substituents. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for such specialized compounds.

One of the most notable applications of Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological systems such as cancer cells or neurodegenerative diseases. Its unique electronic properties and structural flexibility allow it to interact with specific biological targets, making it a valuable tool in drug discovery programs. Recent studies have highlighted its potential as a lead compound for developing novel anticancer agents due to its ability to inhibit key enzymes involved in cell proliferation.

In addition to its medicinal applications, this compound has also found utility in agrochemical research. The trifluoromethoxy group present in its structure contributes to its stability under harsh environmental conditions, making it an ideal candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have reported that this compound exhibits potent activity against various agricultural pests and weeds, offering a promising alternative to traditional chemical agents that often pose risks to ecosystems.

The structural complexity of Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced catalysts for industrial chemical processes. Recent investigations have demonstrated that this compound can act as a highly efficient ligand in catalytic systems used for olefin polymerization and other important transformations, thereby contributing to the sustainability of chemical manufacturing processes.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow researchers to confirm the purity and structural integrity of the compound before it is used in further applications. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and reactivity patterns, enabling more precise predictions about its behavior in different chemical environments.

In conclusion, Methyl 6-(fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in driving innovation within the chemical sciences. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine, agriculture, and materials science.